Cas no 14245-62-6 (Propan-2-yl Ethane-1-sulfonate)

• Product Name: Propan-2-yl Ethane-1-sulfonate
• CAS No: 14245-62-6
• MF: C₅H₁₂O₃S
• MW: 152.211980819702
• MDL: MFCD01728622
• CID: 163094
• PubChem ID: 134677
• Update Time: 2025-05-26

Propan-2-yl Ethane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid Isopropyl Ester
• Ethanesulfonic acid, 1-methylethyl ester (9CI)
• Ethanesulfonic acid,1-methylethyl ester
• Isopropyl ethanesulfonate
• propan-2-yl ethanesulfonate
• Ethanesulfonic acid, isopropyl ester
• Ethanesulfonic acid, 1-methylethyl ester
• ethanesulfonic acid, 1-methylethyl ester(9ci)
• propan-2-yl ethane-1-sulfonate
• COCAPDHQLSKPBJ-UHFFFAOYSA-N
• Propan-2-yl Ethane-1-sulfonate

• MDL： MFCD01728622
• Inchi： 1S/C5H12O3S/c1-4-9(6,7)8-5(2)3/h5H,4H2,1-3H3
• InChI Key： COCAPDHQLSKPBJ-UHFFFAOYSA-N
• SMILES： S(CC)(=O)(=O)OC(C)C
• BRN： 1854234

Computed Properties

• Exact Mass: 152.05076
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 152
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.096
• Boiling Point: 237 ºC
• Flash Point: 97 ºC
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Propan-2-yl Ethane-1-sulfonate

Propan-2-yl Ethane-1-sulfonate (CAS No. 14245-62-6): A Comprehensive Overview

Propan-2-yl Ethane-1-sulfonate, chemically designated as Propan-2-yl Ethane-1-sulfonate, is a compound with the CAS number 14245-62-6. This sulfonate derivative has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The compound consists of a propyl group attached to an ethanesulfonate moiety, which contributes to its versatility in various chemical reactions and formulations.

The structure of Propan-2-yl Ethane-1-sulfonate exhibits both hydrophobic and hydrophilic characteristics, making it an intriguing candidate for applications in drug delivery systems, surfactants, and catalysts. The sulfonate group (-SO₃H) provides a strong acidic proton, which can be leveraged in acid-base catalysis and as a counterion in salt formation. This dual functionality has been explored in recent studies for enhancing the solubility and bioavailability of bioactive molecules.

In recent years, the pharmaceutical industry has shown increasing interest in sulfonate derivatives due to their role as bioisosteres. Propan-2-yl Ethane-1-sulfonate has been investigated as a potential bioisostere for carboxylic acid groups in drug molecules. This substitution can lead to improved pharmacokinetic properties, such as enhanced solubility and reduced metabolic degradation. For instance, studies have demonstrated that replacing a carboxylic acid with a sulfonate group can improve the oral bioavailability of certain therapeutic agents.

One of the most compelling aspects of Propan-2-yl Ethane-1-sulfonate is its application in the development of novel drug delivery systems. The compound's ability to form stable complexes with hydrophobic drugs has been exploited to create sustained-release formulations. These formulations are particularly valuable for medications that require prolonged action or targeted release profiles. Recent research has highlighted its use in creating micelles and nanoparticles that can encapsulate active pharmaceutical ingredients (APIs), thereby improving their stability and delivery efficiency.

The chemical reactivity of Propan-2-yl Ethane-1-sulfonate also makes it a valuable intermediate in organic synthesis. Its sulfonate group can participate in various reactions, including nucleophilic substitution and electrophilic addition, allowing for the facile introduction of different functional groups. This reactivity has been utilized in the synthesis of complex molecules, including heterocyclic compounds and polymers. The compound's role as a building block in synthetic chemistry underscores its importance beyond pharmaceutical applications.

Environmental science has also begun to explore the potential uses of Propan-2-yl Ethane-1-sulfonate due to its surfactant properties. Surfactants are essential in various industrial processes, including cleaning agents, emulsifiers, and wetting agents. The compound's ability to reduce surface tension and stabilize emulsions makes it a promising candidate for environmentally friendly formulations. Recent studies have investigated its efficacy in biodegradable surfactant systems, which aligns with the growing demand for sustainable chemical solutions.

The safety profile of Propan-2-yl Ethane-1-sulfonate is another critical consideration. While it is not classified as a hazardous material under standard regulatory frameworks, its handling requires adherence to good laboratory practices (GLP) to ensure safe usage. Studies have evaluated its toxicity profile, indicating low acute toxicity when used under controlled conditions. However, prolonged exposure or misuse could lead to adverse effects, necessitating proper storage and handling protocols.

Future research directions for Propan-2-yl Ethane-1-sulfonate include exploring its potential in green chemistry initiatives. The development of eco-friendly synthetic routes and applications that minimize environmental impact is a priority in modern chemical research. Additionally, investigating its role in biocatalysis could open new avenues for sustainable industrial processes. The compound's versatility suggests that it may play a significant role in future advancements across multiple scientific disciplines.

In conclusion, Propan-2-yl Ethane-1-sulfonate (CAS No. 14245-62-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking innovative solutions in drug development, chemical synthesis, and sustainable technologies. As scientific understanding continues to evolve, the potential uses of this sulfonate derivative are likely to expand further.